1-(diphenylmethyl)-1H-indole-2,3-dione
Overview
Description
1-(Diphenylmethyl)-1H-indole-2,3-dione, also known as DIPD, is a synthetic compound with numerous scientific applications. DIPD is a heterocyclic compound containing an indole ring, which is a five-membered aromatic ring with nitrogen, and a ketone group. DIPD has a wide range of uses in the fields of biochemistry, physiology, and pharmacology, due to its unique properties.
Scientific Research Applications
Chemical Synthesis and Reactions
1-(Diphenylmethyl)-1H-indole-2,3-dione, also known as isatin, has been explored in various chemical syntheses and reactions. Kollenz (1978) reported its use in the Fischer-Indol-Umlagerung reaction, where N,N-diphenylhydrazones combined with oxalyl chloride to yield corresponding 2,3-dihydropyrrole-2,3-diones and other derivatives through thermolysis (Kollenz, 1978). Greci et al. (2001) demonstrated the diastereoselective 1,3-dipolar cycloaddition reactions of indolic nitrones and electron-deficient alkenes using this compound (Greci et al., 2001).
Antimicrobial and Antifungal Activities
Research by Chundawat et al. (2016) showcased the strategic synthesis of novel difluoromethylated 1-(1,3-diphenyl-1H-pyrazol-4-yl)-3,3-difluoro-1,3-dihydro-indol-2-ones, derived from isatin, and their evaluation for in vitro antibacterial and antifungal activities (Chundawat et al., 2016).
Anti-Tumor and Anti-Inflammatory Properties
A study by Girgis (2009) reported the synthesis of dispiro[1H-indene-2,3'-pyrrolidine-2',3''-[3H]indole]-1,2''(1''H)-diones with potential anti-tumor properties. These compounds exhibited promising anti-tumor activity against certain human tumor cell lines and showed considerable anti-inflammatory properties (Girgis, 2009).
Selective Metal Ion Sensing
Fahmi et al. (2019) highlighted the use of 1H-indole-2,3-dione as a selective optical chemosensor for Fe3+ ions. This compound exhibited high sensing capability and selective detection of Fe3+ ions through enhancement of its absorption peak in the ultraviolet region (Fahmi et al., 2019).
Corrosion Inhibition and Antibacterial Evaluation
Miao (2014) explored the use of indole-2,3-dione derivatives as corrosion inhibitors and antibacterial agents. These compounds showed efficacy in inhibiting corrosion in mild steel and demonstrated antibacterial activities (Miao, 2014).
Synthesis of Heterocyclic Compounds
Garden and Pinto (2001) reviewed the synthesis of a variety of heterocyclic compounds using isatins, emphasizing their role as raw materials for drug synthesis and in organic synthesis (Garden & Pinto, 2001).
Safety and Hazards
Future Directions
The future directions for research on “1-(diphenylmethyl)-1H-indole-2,3-dione” would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy .
Properties
IUPAC Name |
1-benzhydrylindole-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15NO2/c23-20-17-13-7-8-14-18(17)22(21(20)24)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWWDFMHULDPTEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)N3C4=CC=CC=C4C(=O)C3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30365735 | |
Record name | 1-(diphenylmethyl)-1H-indole-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30365735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94878-41-8 | |
Record name | 1-(diphenylmethyl)-1H-indole-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30365735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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